One-pot build-up procedure for the synthesis of variously substituted purine derivatives†

RSC Advances Pub Date: 2012-07-02 DOI: 10.1039/C2RA20842C

Abstract

In this article, we report a one-pot build-up procedure leading to 6-chloro- or 2-amino-6-chloropurines bearing various alkyl or aryl substituents in position N-9. This reaction is simple, fast and effective with up to 96% yields depending on the starting amine. This reaction may be easily combined with further nucleophilic displacement of the C-6 chlorine atom using various reagents, making this procedure very attractive in the field of medicinal chemistry pertaining to compounds based on a purine scaffold.

Graphical abstract: One-pot build-up procedure for the synthesis of variously substituted purine derivatives
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